methyl 5-(hydroxymethyl)thiophene-2-carboxylate
Description
Methyl 5-(hydroxymethyl)thiophene-2-carboxylate is a chemical compound with the molecular formula C7H8O3S . It has a molecular weight of 172.2 .
Molecular Structure Analysis
The molecular structure of this compound consists of a thiophene ring, which is a five-membered ring made up of one sulfur atom and four carbon atoms . Attached to this ring is a hydroxymethyl group (CH2OH) and a carboxylate group (COOCH3) .Physical And Chemical Properties Analysis
This compound is predicted to have a boiling point of 312.3±32.0 °C and a density of 1.318±0.06 g/cm3 . Its acidity coefficient (pKa) is predicted to be 13.60±0.10 .Safety and Hazards
Methyl 5-(hydroxymethyl)thiophene-2-carboxylate is classified under GHS07 for safety . The hazard statement is H302, indicating that it is harmful if swallowed . Precautionary statements include P280 (wear protective gloves/protective clothing/eye protection/face protection), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing), and P302 (IF ON SKIN: Wash with plenty of soap and water) .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 5-(hydroxymethyl)thiophene-2-carboxylate involves the reaction of 5-bromo-2-thiophenecarboxaldehyde with formaldehyde and methanol in the presence of a base to form methyl 5-(hydroxymethyl)thiophene-2-carboxylate.", "Starting Materials": [ "5-bromo-2-thiophenecarboxaldehyde", "formaldehyde", "methanol", "base" ], "Reaction": [ "Add 5-bromo-2-thiophenecarboxaldehyde, formaldehyde, methanol, and base to a reaction flask.", "Heat the reaction mixture to reflux for several hours.", "Allow the reaction mixture to cool to room temperature.", "Extract the product with a suitable solvent.", "Purify the product by recrystallization or chromatography." ] } | |
CAS RN |
530145-16-5 |
Molecular Formula |
C7H8O3S |
Molecular Weight |
172.2 |
Purity |
95 |
Origin of Product |
United States |
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